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Compound of Interest

Compound Name: Solvent Blue 122

Cat. No.: B3029486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Solvent Blue 122, identified by CAS number 67905-17-3, is an anthraquinone-based dye

known chemically as N-[4-[(4-hydroxy-9,10-dioxoanthracen-1-yl)amino]phenyl]acetamide.[1]

While its primary industrial application is the coloration of plastics, inks, and other materials due

to its intense navy blue hue and high stability, its core anthraquinone structure is shared by a

class of compounds with significant pharmacological activities, including anticancer agents.

This guide provides a comprehensive technical overview of Solvent Blue 122, including its

physicochemical properties, synthesis, and a discussion of its potential relevance in a research

and drug development context based on the known activities of structurally related

anthraquinone derivatives.

Physicochemical Properties
Solvent Blue 122 is a dark blue to purple-black crystalline powder.[2][3][4] It is characterized

by its insolubility in water but shows solubility in various organic solvents such as ethanol,

acetone, benzene, chlorobenzene, xylene, and DMF.[2][3][4] The compound exhibits excellent

heat and light resistance, contributing to its stability.[5]

Table 1: Physicochemical Properties of Solvent Blue 122
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Property Value Reference(s)

CAS Number 67905-17-3 [2]

Molecular Formula C₂₂H₁₆N₂O₄ [2]

Molecular Weight 372.37 g/mol [6]

Appearance
Navy blue / Purple-black

powder
[2][3][4]

Melting Point ~280 °C [7]

Density ~1.5 g/cm³ [5]

Water Solubility Insoluble [2]

Organic Solvent Solubility

Soluble in ethanol, acetone,

DMF, benzene,

chlorobenzene, xylene

[2][3][4]

Appearance in H₂SO₄ Dark green [3][4]

Spectroscopic Data
Detailed spectroscopic data for Solvent Blue 122 is not readily available in peer-reviewed

literature. The following represents typical analytical approaches and data for closely related

structures.

3.1 Mass Spectrometry

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule. For Solvent Blue 122, the molecular ion peak [M]+ would be expected at m/z

372.37.

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific ¹H and ¹³C NMR spectra for Solvent Blue 122 are not published in academic

journals, data for similar 1,4-substituted aminoanthraquinones are available. For instance, the

¹H NMR spectrum of 1-amino-4-[(2-hydroxyethyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-

sulfonic acid shows aromatic protons in the δ 7.7-8.3 ppm range and aliphatic protons of the
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side chain around δ 3.5-3.7 ppm.[8] For Solvent Blue 122, one would expect to see signals

corresponding to the acetyl group protons, as well as distinct signals for the protons on both

the anthraquinone and phenylamino moieties.

3.3 UV-Visible Spectroscopy

As a colored compound, Solvent Blue 122 absorbs light in the visible region. The UV-Vis

spectrum is critical for quantitative analysis and characterization. The color of a solution is

complementary to the color of light it absorbs. A blue solution would be expected to show

maximum absorbance in the orange region of the spectrum (approximately 590-620 nm).

Synthesis of Solvent Blue 122
The synthesis of Solvent Blue 122 is primarily documented in patent literature. A common

method involves the condensation of an anthraquinone derivative with p-aminoacetanilide.

4.1 Representative Experimental Protocol (based on patent literature)

This protocol is a composite of methods described in patents and should be adapted and

optimized for laboratory use.[9]

Materials:

1,4-dihydroxyanthraquinone (Quinizarin)

Leuco-1,4-dihydroxyanthraquinone

p-Aminoacetanilide

Boric acid

Methanol

Sodium hydroxide solution (e.g., 3% w/w)

Hydrochloric acid solution (e.g., 3% w/w)

Procedure:
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Condensation Reaction:

To a suitable reactor, add methanol, boric acid, p-aminoacetanilide, 1,4-

dihydroxyanthraquinone, and leuco-1,4-dihydroxyanthraquinone.

Heat the mixture under normal pressure at approximately 80°C for 8 hours, with stirring.

Monitor the reaction progress by a suitable method (e.g., HPLC) until the concentration of

the starting anthraquinones is below 3%.

Once the reaction is complete, cool the mixture to room temperature.

Filter the resulting precipitate and wash with a suitable solvent to obtain the crude product.

[9]

Post-Treatment/Purification:

The crude product is first treated with a dilute alkaline solution (e.g., 3% NaOH) at 80-

85°C for at least 30 minutes with stirring.

The mixture is filtered while hot, and the filter cake is washed with hot water until neutral.

The resulting filter cake is then stirred in a dilute acid solution (e.g., 3% HCl) at 70-75°C

for at least 30 minutes.

The mixture is again filtered while hot and washed with hot water until neutral.

The purified product is then dried to yield Solvent Blue 122.[9]

Diagram 1: Synthesis Workflow for Solvent Blue 122
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Caption: A workflow diagram illustrating the synthesis and purification of Solvent Blue 122.
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Relevance in Drug Development
While Solvent Blue 122 itself is not used as a pharmaceutical, its anthraquinone core is a key

pharmacophore in several clinically important drugs, particularly in oncology.

5.1 General Mechanism of Action of Anthraquinone Derivatives

Many pharmacologically active anthraquinones exert their effects through interaction with DNA.

Their planar aromatic structure allows them to intercalate between the base pairs of the DNA

double helix. This intercalation can disrupt DNA replication and transcription, leading to cell

cycle arrest and apoptosis. Furthermore, some anthraquinone derivatives are known to inhibit

topoisomerase II, an enzyme crucial for resolving DNA topological problems during replication.

Inhibition of this enzyme leads to DNA strand breaks and ultimately, cell death.

Diagram 2: Generalized Mechanism of Action for Anthraquinone Anticancer Agents
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Caption: Generalized signaling pathway for anthraquinone-based anticancer agents.

5.2 Potential for Research

Given its structure, Solvent Blue 122 could be a starting point or a reference compound in the

design of new pharmacologically active agents. Researchers could explore its potential for

DNA binding or enzyme inhibition. However, it is crucial to note that there is currently no

published data on the specific biological activity or cytotoxicity of Solvent Blue 122 in cell-

based assays relevant to drug development.
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Toxicological Profile
The available toxicological data for Solvent Blue 122 is limited and primarily relates to its

industrial use.

6.1 Known Hazards

Eye Irritation: It is reported to cause serious eye irritation.

Aquatic Toxicity: It is considered very toxic to aquatic life.[2]

There is no conclusive evidence to classify Solvent Blue 122 as a carcinogen by major

regulatory agencies.[2]

6.2 Cytotoxicity

Specific cytotoxicity studies (e.g., IC50 values on various cell lines) for Solvent Blue 122 are

not available in the public domain. Any research involving this compound in a biological context

would require initial cytotoxicity screening to determine appropriate concentration ranges for

further experiments. Standard methods like the MTT or Trypan Blue exclusion assays would be

suitable for this purpose.

Conclusion
Solvent Blue 122 is a well-characterized industrial dye with a chemical structure that places it

within the broader family of anthraquinones, a class of compounds with significant importance

in drug development. While its own biological activities remain uninvestigated, its stable,

polycyclic core presents a potential scaffold for medicinal chemistry exploration. This guide

provides the foundational technical information necessary for researchers to understand its

properties and synthesis, and to consider its potential, with appropriate toxicological evaluation,

in the broader context of anthraquinone-based research. Further studies are required to

elucidate any specific biological effects and to determine its suitability for applications beyond

its current use as a colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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